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Compound of Interest

Compound Name: 5-Nonanone

Cat. No.: B165733

CAS Number: 502-56-7

This technical guide provides an in-depth overview of 5-nonanone, also known as dibutyl
ketone. It is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical and physical properties, spectral data, safety and
handling, and experimental protocols for its synthesis and purification.

Core Properties and Data

5-Nonanone is a colorless to light yellow liquid with a sweet, oakmoss-like odor.[1][2] It is a
symmetrical ketone, formally known as nonan-5-one.[3]

Physical and Chemical Properties

The key physical and chemical properties of 5-nonanone are summarized in the table below
for easy reference and comparison.
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Property Value Reference(s)
CAS Number 502-56-7 [3114]
Molecular Formula CoH1s0 [3114]
Molecular Weight 142.24 g/mol [41[5]
Appearance Colorless to light yellow liquid [1114]
Density 0.826 g/mL at 25 °C [1][6]
Melting Point -50°Cto-4°C [31[6]
Boiling Point 186-187 °C [1][6]
Flash Point 61 °C (141.8 °F) - closed cup [7]
Slightly soluble in water;
Solubility soluble in alcohol and oils.[1] [1]8]
[8]
Refractive Index (n20/D) 1.419 [1][6]
Vapor Pressure 0.073 kPa (at 25.0 °C) [3]

Spectral Data

Key spectral data for the identification and characterization of 5-nonanone are presented
below.
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Key Features and
Spectral Data Type . Reference(s)
Observations

H NMR Spectra available for ]
reference.

Data available for structural
13C NMR ] ) [10]
confirmation.

Characteristic C=0 stretching
Infrared (IR) Spectroscopy frequency for a ketone. Gas- [10][11]

phase spectrum available.

Electron ionization mass
spectrum available for

Mass Spectrometry (MS) ] [10][12]
molecular weight and

fragmentation pattern analysis.

Experimental Protocols

Detailed methodologies for the synthesis and purification of 5-nonanone are provided below.
These protocols are based on established chemical principles and data from the scientific
literature.

Synthesis of 5-Nonanone via Ketonization of Valeric
Acid

A primary route for the synthesis of 5-nonanone is the ketonic decarboxylation of valeric acid
(pentanoic acid).[3] This reaction is typically carried out at high temperatures over a metal

oxide catalyst. Zirconium dioxide (ZrOz) has been identified as an effective catalyst for this
transformation.

Reaction: 2 CH3(CH2)sCOOH - CHs3(CH2)3sCO(CH2)3CHs + COz2 + H20
Materials:

e Valeric acid (pentanoic acid)
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e Zirconium dioxide (ZrO3z) catalyst, calcined at 400 °C

e High-temperature tube furnace

e Quartz reactor tube

e Inert gas (e.g., Nitrogen)

o Condenser

e Collection flask

Procedure:

e Pack a quartz reactor tube with a bed of zirconium dioxide catalyst.

e Place the reactor tube in a horizontal tube furnace and connect it to a nitrogen gas flow.

¢ Heat the furnace to the reaction temperature (e.g., 350-450 °C) under a steady flow of
nitrogen.

 Introduce valeric acid into the reactor via a syringe pump, allowing it to vaporize and pass
over the heated catalyst bed.

e The product stream, containing 5-nonanone, water, carbon dioxide, and any unreacted
starting material, is passed through a condenser.

o Collect the liquid condensate, which will consist of an organic layer (primarily 5-nonanone)
and an aqueous layer.

o Separate the organic layer from the aqueous layer using a separatory funnel.

e The crude 5-nonanone can then be purified by distillation.

Purification of 5-Nonanone

Purification of the crude 5-nonanone obtained from the synthesis is typically achieved by
fractional distillation.
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Materials:

Crude 5-nonanone

Distillation apparatus (round-bottom flask, distillation column, condenser, receiving flask)

Heating mantle

Boiling chips

Vacuum source (optional, for reduced pressure distillation)

Procedure:

Assemble the distillation apparatus. Ensure all glassware is dry.

e Place the crude 5-nonanone and a few boiling chips into the round-bottom flask.

e Heat the flask gently using a heating mantle.

o The mixture will begin to boil, and the vapor will rise through the distillation column.

o Monitor the temperature at the head of the distillation column. Collect the fraction that distills
at the boiling point of 5-nonanone (186-187 °C at atmospheric pressure).

» For higher purity, a fractional distillation column should be used to effectively separate 5-
nonanone from any impurities with different boiling points.

« If the crude product contains high-boiling impurities, distillation under reduced pressure can
be employed to lower the boiling point and prevent decomposition.

Visualizations

Logical Relationship of 5-Nonanone Synthesis from
Biomass

Acid Hydrolysis Levulinic_Acid Hydrogenation Valeric_Acid Ketonization
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Click to download full resolution via product page

Caption: Synthesis pathway of 5-Nonanone from biomass.

Experimental Workflow for Synthesis and Purification
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Caption: Workflow for 5-Nonanone synthesis and purification.
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Safety and Handling

5-Nonanone is a flammable liquid and vapor.[13] It may cause irritation upon contact with the
skin, eyes, and respiratory tract.[2] Chronic exposure has been shown to induce clinical
neuropathy in animal studies.[3]

GHS Hazard Information:

e Pictograms: Flame

 Signal Word: Warning

e Hazard Statements: H226 (Flammable liquid and vapor)
e Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.

o P233: Keep container tightly closed.
o P240: Ground and bond container and receiving equipment.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water or shower.

o P403+P235: Store in a well-ventilated place. Keep cool.
o P501: Dispose of contents/container to an approved waste disposal plant.[13][14]

It is crucial to handle 5-nonanone in a well-ventilated area, preferably in a fume hood, while
wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Applications
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5-Nonanone has applications as a solvent and as an intermediate in organic synthesis.[12] It is
used in the preparation of 6-(1,2,4-oxadiazol-5-yl)chroman-4-one derivatives, which act as
S1P1 receptor modulators.[2] Additionally, due to its properties, it is being investigated as a
potential component of diesel fuel.[3]

Reactivity Profile

Ketones, such as 5-nonanone, are reactive with many acids and bases, which can liberate
heat and flammable gases. They can react with reducing agents like hydrides and alkali metals
to produce flammable hydrogen gas and heat. 5-Nonanone is incompatible with isocyanates,
aldehydes, cyanides, peroxides, and anhydrides and may react violently with strong oxidizing
acids.[1][2] It may also attack some forms of plastics.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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